Benoxaprofen-13C,d3
Benoxaprofen-13C,d3
Brand Name:
Vulcanchem
CAS No.:
1329840-53-0
VCID:
VC0117727
InChI:
InChI=1S/C16H12ClNO3/c1-9(16(19)20)11-4-7-14-13(8-11)18-15(21-14)10-2-5-12(17)6-3-10/h2-9H,1H3,(H,19,20)/i1+1D3
SMILES:
CC(C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)Cl)C(=O)O
Molecular Formula:
C16H12ClNO3
Molecular Weight:
305.737
Benoxaprofen-13C,d3
CAS No.: 1329840-53-0
Reference Standards
VCID: VC0117727
Molecular Formula: C16H12ClNO3
Molecular Weight: 305.737
| CAS No. | 1329840-53-0 |
|---|---|
| Product Name | Benoxaprofen-13C,d3 |
| Molecular Formula | C16H12ClNO3 |
| Molecular Weight | 305.737 |
| IUPAC Name | 2-[2-(4-chlorophenyl)-1,3-benzoxazol-5-yl]-3,3,3-trideuterio(313C)propanoic acid |
| Standard InChI | InChI=1S/C16H12ClNO3/c1-9(16(19)20)11-4-7-14-13(8-11)18-15(21-14)10-2-5-12(17)6-3-10/h2-9H,1H3,(H,19,20)/i1+1D3 |
| Standard InChIKey | MITFXPHMIHQXPI-KQORAOOSSA-N |
| SMILES | CC(C1=CC2=C(C=C1)OC(=N2)C3=CC=C(C=C3)Cl)C(=O)O |
| Synonyms | 2-(4-Chlorophenyl)-α-(methyl-13C,d3)-5-benzoxazoleacetic Acid; (RS)-Benoxaprofen-13C,d3; (+/-)-Benoxaprofen-13C,d3; 2-[2-(4-Chlorophenyl)_x000B_benzoxazol-5-yl]propanoic Acid-13C,d3; Compound 90459-13C,d3; Coxigon-13C,d3; LRCL 3794-13C,d3; Lilly 90459-13C |
| PubChem Compound | 71313659 |
| Last Modified | Nov 11 2021 |
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